Cas no 113366-46-4 (2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid
• CAS No: 113366-46-4
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD08458316
• CID: 130143
• PubChem ID: 329775556
• Update Time: 2025-11-02

2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-methylthiazole-5-carboxylic acid
• 2-ethyl-4-methyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid, 2-ethyl-4-methyl-
• 2-ethyl-4-methyl-1,3-thiazole-5-carboxylic acid(SALTDATA: FREE)
• 2-ethyl-4-methylthiazole5-carboxylic acid
• 5-Thiazolecarboxylicacid,2-ethyl-4-methyl
• 2-ETHYL-4-METHYL THIAZOLE-5-CARBOXYLIC ACID
• A827765
• FT-0735439
• 113366-46-4
• Z384974802
• SCHEMBL9642790
• CS-0252547
• MFCD08458316
• DTXSID40550756
• 2-Ethyl-4-methyl-thiazole-5-carboxylic acid
• BS-36856
• 2-ethyl-4methylthiazole-5carboxylic acid
• 2-ethyl-4-methyl-5-thiazolecarboxylic acid
• 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic acid, AldrichCPR
• AB01323600-02
• RIJXYOPYBANALA-UHFFFAOYSA-N
• NCGC00327876-01
• AKOS009328336
• 2-ethyl-4-methyl-thiazole-5-carboxylic acid;2-Ethyl-4-methylthiazole-5-carbohydrazide
• EN300-60756
• DA-18523
• 2-ETHYL-4-METHYLTHIAZOLE-5-CARBOXYLICACID
• 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD08458316
• Inchi： 1S/C7H9NO2S/c1-3-5-8-4(2)6(11-5)7(9)10/h3H2,1-2H3,(H,9,10)
• InChI Key： RIJXYOPYBANALA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CC

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 313.5°C at 760 mmHg
• Flash Point: 143.4°C
• Refractive Index: 1.572
• PSA: 78.43000
• LogP: 1.71210

2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid

Comprehensive Guide to 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 113366-46-4)

2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 113366-46-4) is a specialized organic compound belonging to the thiazole carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. With the increasing demand for heterocyclic compounds in drug discovery, 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid stands out as a key intermediate in synthesizing bioactive molecules.

The molecular structure of 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid features a thiazole ring substituted with ethyl and methyl groups, along with a carboxylic acid functional group. This configuration enhances its reactivity, making it valuable for medicinal chemistry applications. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs, aligning with current trends in combating antibiotic resistance and chronic diseases.

In the agrochemical sector, 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid is explored for its role in developing crop protection agents. As sustainable agriculture gains momentum, this compound’s derivatives are being tested for their efficacy against plant pathogens while minimizing environmental impact. Its compatibility with green chemistry principles makes it a candidate for next-generation biopesticides.

The synthesis of 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Advanced techniques like microwave-assisted synthesis and catalysis are being employed to improve yield and purity, addressing the growing need for cost-effective production methods. Analytical methods such as HPLC and NMR spectroscopy ensure quality control, which is critical for industrial-scale applications.

From a commercial perspective, the global market for thiazole derivatives is expanding, driven by their applications in pharmaceuticals, agrochemicals, and flavor & fragrance industries. 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid is no exception, with suppliers offering high-purity grades to meet research and industrial demands. Its role in drug discovery pipelines and patented formulations underscores its economic significance.

For researchers and industry professionals, understanding the physicochemical properties of 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid is essential. Key parameters include solubility, melting point, and stability under various conditions. These properties influence its suitability for specific applications, such as formulation development or chemical synthesis. Recent studies have also investigated its bioavailability and metabolic pathways, providing insights for pharmacokinetic optimization.

Safety and regulatory compliance are paramount when handling 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid. While it is not classified as hazardous under standard guidelines, proper laboratory practices should be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed instructions on storage, handling, and disposal, aligning with OSHA and REACH regulations.

In conclusion, 2-Ethyl-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 113366-46-4) is a multifaceted compound with broad applications in science and industry. Its relevance to drug development, sustainable agriculture, and material science positions it as a compound of enduring interest. As research advances, new derivatives and applications are likely to emerge, further solidifying its importance in the chemical innovation landscape.